Cas no 1009680-87-8 (4-{[(2Z)-5-benzyl-3-{bicyclo[2.2.1]heptan-2-yl}-4-oxo-1,3-thiazolidin-2-ylidene]amino}benzoic acid)

• Product Name: 4-{[(2Z)-5-benzyl-3-{bicyclo[2.2.1]heptan-2-yl}-4-oxo-1,3-thiazolidin-2-ylidene]amino}benzoic acid
• CAS No: 1009680-87-8
• MF: C₂₄H₂₄N₂O₃S
• MW: 420.523964881897
• CID: 5923798
• PubChem ID: 16432298
• Update Time: 2025-05-27

4-{[(2Z)-5-benzyl-3-{bicyclo[2.2.1]heptan-2-yl}-4-oxo-1,3-thiazolidin-2-ylidene]amino}benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-{[(2Z)-5-benzyl-3-{bicyclo[2.2.1]heptan-2-yl}-4-oxo-1,3-thiazolidin-2-ylidene]amino}benzoic acid
• IQRZUYROAKIOPI-IZHYLOQSSA-N
• AKOS002231339
• AKOS016248133
• F1762-0624
• 4-[[5-benzyl-3-(2-bicyclo[2.2.1]heptanyl)-4-oxo-1,3-thiazolidin-2-ylidene]amino]benzoic acid
• (Z)-4-((5-benzyl-3-(bicyclo[2.2.1]heptan-2-yl)-4-oxothiazolidin-2-ylidene)amino)benzoic acid
• 1009680-87-8
• AKOS003082043
• AKOS016302937

• Inchi： 1S/C24H24N2O3S/c27-22-21(14-15-4-2-1-3-5-15)30-24(25-19-10-8-17(9-11-19)23(28)29)26(22)20-13-16-6-7-18(20)12-16/h1-5,8-11,16,18,20-21H,6-7,12-14H2,(H,28,29)/b25-24-
• InChI Key： IQRZUYROAKIOPI-IZHYLOQSSA-N
• SMILES： C(O)(=O)C1=CC=C(/N=C2/N(C3C4CC(CC4)C3)C(=O)C(CC3=CC=CC=C3)S/2)C=C1

Computed Properties

• Exact Mass: 420.15076381g/mol
• Monoisotopic Mass: 420.15076381g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 697
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 95.3Ų

Additional information on 4-{[(2Z)-5-benzyl-3-{bicyclo[2.2.1]heptan-2-yl}-4-oxo-1,3-thiazolidin-2-ylidene]amino}benzoic acid

Comprehensive Analysis of 4-{[(2Z)-5-benzyl-3-{bicyclo[2.2.1]heptan-2-yl}-4-oxo-1,3-thiazolidin-2-ylidene]amino}benzoic acid (CAS No. 1009680-87-8)

4-{[(2Z)-5-benzyl-3-{bicyclo[2.2.1]heptan-2-yl}-4-oxo-1,3-thiazolidin-2-ylidene]amino}benzoic acid (CAS No. 1009680-87-8) is a structurally complex organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique molecular framework. The compound features a bicyclo[2.2.1]heptane moiety, a thiazolidinone ring, and a benzoic acid derivative, making it a promising candidate for drug discovery. Researchers are particularly interested in its potential applications in targeting inflammatory pathways and metabolic disorders, aligning with current trends in precision medicine.

The Z-configuration of the imine bond in this compound plays a critical role in its biological activity, as it influences molecular interactions with target proteins. Recent studies have explored its structure-activity relationship (SAR), revealing insights into how modifications to the benzyl or bicycloheptane groups could enhance efficacy. This aligns with the growing demand for small-molecule therapeutics in treating chronic diseases, a hot topic in 2023-2024 pharmaceutical discussions.

From a synthetic chemistry perspective, the preparation of CAS No. 1009680-87-8 involves multi-step organic reactions, including cyclocondensation and Schiff base formation. The compound's 4-oxo-1,3-thiazolidine core is particularly noteworthy, as similar scaffolds appear in FDA-approved drugs for diabetes and antimicrobial applications. This connection to real-world therapeutics increases its relevance in academic and industrial research.

Analytical characterization of this compound typically employs HPLC-MS and NMR spectroscopy, with special attention to the stereochemical purity of the bicyclic system. The benzoic acid terminus allows for convenient derivatization, enabling researchers to create prodrugs or improve solubility - a key consideration in modern drug formulation strategies. These aspects address frequently searched questions about compound modification techniques in medicinal chemistry forums.

Environmental and stability studies of 4-{[(2Z)-5-benzyl-3-{bicyclo[2.2.1]heptan-2-yl}-4-oxo-1,3-thiazolidin-2-ylidene]amino}benzoic acid indicate good shelf life under standard storage conditions, though protection from light is recommended due to the photosensitive nature of the thiazolidinone chromophore. This practical information responds to common queries from laboratory technicians handling the compound.

In computational chemistry, the molecular docking potential of this structure has been investigated against various enzyme targets, particularly those involved in oxidative stress regulation. The bicyclo[2.2.1]heptane component contributes to favorable binding energy profiles, making it a subject of interest in computer-aided drug design (CADD) studies - a rapidly growing field that dominates recent scientific literature searches.

The patent landscape surrounding CAS 1009680-87-8 reveals applications in novel kinase inhibitors and PPAR modulators, connecting to trending research areas in cancer and metabolic syndrome therapeutics. This commercial relevance boosts its visibility in pharmaceutical business intelligence platforms.

From a safety perspective, standard laboratory precautions suffice for handling this compound, with no special regulatory restrictions reported. Its benzoic acid derivative status makes it compatible with common green chemistry principles, addressing sustainability concerns frequently raised in modern chemical research discussions.

Future research directions for this compound likely focus on structure optimization to improve bioavailability and target selectivity. The presence of multiple functional groups allows for diverse medicinal chemistry modifications, keeping it relevant in the era of personalized medicine and combinatorial chemistry approaches that dominate current scientific inquiries.